Cas no 1897468-91-5 (tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate
• CAS No: 1897468-91-5
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6317593
• PubChem ID: 117385990
• Update Time: 2025-05-25

tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate
• 1897468-91-5
• EN300-1872675
• tert-butyl N-[2-hydroxy-5-(2-hydroxyethyl)phenyl]carbamate

• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(17)14-10-8-9(6-7-15)4-5-11(10)16/h4-5,8,15-16H,6-7H2,1-3H3,(H,14,17)
• InChI Key： RKAVFMKAQNZXHH-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)CCO)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate (CAS No. 1897468-91-5)

tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate (CAS No. 1897468-91-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique carbamate and hydroxyethyl functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its molecular structure, featuring a tert-butyl group and a hydroxyphenyl moiety, offers exceptional stability and reactivity, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate has surged due to its applications in the development of targeted therapeutics and biocompatible materials. Researchers are particularly interested in its potential as a building block for prodrugs and controlled-release formulations, aligning with the growing trend of personalized medicine. The compound's hydrophilic-lipophilic balance (HLB) further enhances its utility in drug delivery systems, a hot topic in biomedical engineering.

The synthesis of CAS No. 1897468-91-5 involves meticulous organic transformations, including protection-deprotection strategies and selective functionalization. These processes are critical for ensuring high purity and yield, which are essential for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate the compound's structural integrity, addressing the industry's emphasis on quality control and regulatory compliance.

From an environmental perspective, tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate is designed to align with green chemistry principles. Its synthesis often incorporates catalytic methods and solvent optimization to minimize waste and energy consumption. This focus on sustainability resonates with the global push for eco-friendly manufacturing, a key concern for stakeholders across the chemical and pharmaceutical sectors.

In the context of market trends, the compound's versatility has positioned it as a sought-after material in contract research organizations (CROs) and academic laboratories. Its relevance in peptide synthesis and bioconjugation further expands its commercial potential. As the pharmaceutical industry continues to explore novel drug candidates, the demand for high-purity intermediates like CAS No. 1897468-91-5 is expected to rise.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate is crucial. Its hydrogen-bonding capacity and steric effects influence its interactions with biological targets, making it a subject of ongoing computational modeling studies. These insights are vital for optimizing its use in medicinal chemistry and material science applications.

In summary, tert-butyl N-2-hydroxy-5-(2-hydroxyethyl)phenylcarbamate (CAS No. 1897468-91-5) represents a cutting-edge compound with multifaceted applications. Its role in advancing drug discovery, sustainable chemistry, and innovative materials underscores its importance in contemporary scientific research. As the industry evolves, this compound is poised to remain at the forefront of chemical innovation.